Cas no 877130-14-8 (2-(4-Bromo-2-fluorophenyl) Propan-2-amine)

• Product Name: 2-(4-Bromo-2-fluorophenyl) Propan-2-amine
• CAS No: 877130-14-8
• MF: C₉H₁₁BrFN
• MW: 232.092745065689
• MDL: MFCD19687117
• CID: 1910104
• PubChem ID: 58764180
• Update Time: 2025-06-15

2-(4-Bromo-2-fluorophenyl) Propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromo-2-fluorophenyl)-2-propanamine
• 4-Bromo-2-fluorophenyl-1-(piperidinomethyl)benzene
• CTK8A9417
• 1-(4-bromo-2-fluorobenzyl)piperidine
• ACMC-209a62
• I01-10935
• ANW-17448
• 1-(4-bromo-2-fluoro-phenyl)-1-methyl-ethylamine
• 2-(4-Bromo-2-fluorophenyl)propan-2-amine
• SCHEMBL4472574
• CKB13014
• PZUNZGPBEAFOAG-UHFFFAOYSA-N
• 877130-14-8
• EN300-1912105
• 2-(4-Bromo-2-fluorophenyl)propan-2-amine hydrochloride
• CS-0276366
• 2-(4-Bromo-2-fluorophenyl) Propan-2-amine
• G79176

• MDL： MFCD19687117
• Inchi： 1S/C9H11BrFN/c1-9(2,12)7-4-3-6(10)5-8(7)11/h3-5H,12H2,1-2H3
• InChI Key： PZUNZGPBEAFOAG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)C(C)(C)N

Computed Properties

• Exact Mass: 231.00589g/mol
• Monoisotopic Mass: 231.00589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Additional information on 2-(4-Bromo-2-fluorophenyl) Propan-2-amine

Comprehensive Overview of 2-(4-Bromo-2-fluorophenyl) Propan-2-amine (CAS No. 877130-14-8): Properties, Applications, and Industry Insights

2-(4-Bromo-2-fluorophenyl) Propan-2-amine (CAS No. 877130-14-8) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a brominated and fluorinated aromatic ring with an amine functional group, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular formula (C₉H₁₁BrFN) and molecular weight (232.09 g/mol) are critical for precise applications in drug discovery.

Recent trends highlight growing interest in halogenated aromatic amines, driven by their role in developing CNS-targeting therapeutics and crop protection agents. Researchers frequently search for "4-Bromo-2-fluorophenyl derivatives" or "amine-based pharmaceutical intermediates," reflecting the compound's relevance in modern chemistry. The electron-withdrawing effects of bromine and fluorine atoms enhance the compound's reactivity, enabling selective cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig transformations.

From a synthetic perspective, CAS No. 877130-14-8 is often utilized in structure-activity relationship (SAR) studies. Its propan-2-amine moiety allows for further derivatization, addressing queries such as "how to modify aromatic amines for improved bioavailability." Analytical techniques like HPLC and NMR (particularly ¹⁹F-NMR) are essential for quality control, as purity thresholds exceeding 98% are typically required for research-grade material.

Environmental and regulatory considerations are increasingly shaping discussions around bromo-fluoro compounds. While not classified as hazardous under standard protocols, proper handling guidelines emphasize PPE compliance and waste solvent management. The compound's logP value (predicted ~2.5) suggests moderate lipophilicity, a key parameter in drug design searches like "optimizing logP for blood-brain barrier penetration."

Industrial-scale production of 2-(4-Bromo-2-fluorophenyl) Propan-2-amine requires specialized catalytic hydrogenation equipment. Patent analyses reveal its incorporation in kinase inhibitor scaffolds, answering frequent queries about "novel brominated building blocks for targeted therapies." The compound's crystalline form (typically white to off-white powder) and melting point range (85-89°C) are frequently documented in technical datasheets.

Emerging applications include its use in PET radiotracer development, where the fluorine-19 atom enables isotopic substitution with fluorine-18. This addresses growing searches for "non-toxic fluorinated precursors" in medical imaging. Computational chemistry studies utilizing DFT calculations often reference this compound when modeling arene-amine interactions in receptor binding studies.

Storage recommendations for CAS 877130-14-8 typically specify argon-protected containers at -20°C to prevent oxidative degradation. Analytical challenges such as "separating bromo-fluoro isomers" are frequently discussed in chromatography forums, with reverse-phase columns showing optimal resolution. The compound's UV-Vis spectrum (λ_max ~275 nm) facilitates concentration determination in reaction monitoring.

Market intelligence indicates rising demand for custom fluorinated intermediates, with 877130-14-8 appearing in >15 recent pharmaceutical patents. Its regioselective bromination pattern makes it preferable over 2,4-dibromo analogs in precision synthesis. Researchers increasingly combine this compound with click chemistry approaches, reflecting in searches for "bioorthogonal functionalization of aryl bromides."

Quality assurance protocols emphasize residual solvent analysis (particularly for DMF or THF), responding to strict ICH guidelines. The compound's chiral center at the propan-2-amine position creates interest in "enantioselective synthesis routes," with chiral HPLC being the preferred analytical method. Thermal stability studies show decomposition above 200°C, informing process safety parameters.

Future research directions may explore its potential in metal-organic frameworks (MOFs) or as a ligand for transition metal catalysts. The compound's structure-property relationships continue to generate academic interest, particularly in addressing search queries like "designing fluorinated analogs with enhanced metabolic stability." As synthetic methodologies advance, CAS 877130-14-8 remains a valuable tool for medicinal chemists and material scientists alike.